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Compound of Interest

Compound Name: 4-Benzoylphenyl methacrylate

Cat. No.: B1600103

Safe Handling and Disposal of 4-Benzoylphenyl
Methacrylate

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling 4-Benzoylphenyl methacrylate (CAS: 56467-43-7), including detailed operational
and disposal plans.

Hazard Identification and Classification

4-Benzoylphenyl methacrylate is a chemical that requires careful handling due to its potential
health and environmental hazards. Based on the Globally Harmonized System of Classification
and Labelling of Chemicals (GHS), it presents several risks.

Summary of GHS Classifications:
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
] ] o H315: Causes skin irritation[1]
Skin Corrosion/Irritation Category 2 2]
] ] ) H317: May cause an allergic
Allergic Skin Reaction Category 1

skin reaction[1]

. " H319: Causes serious eye
Serious Eye Damage/Irritation Category 2A

irritation[2]
Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o
(Single Exposure) irritation[1][2]
Hazardous to the Aquatic H400: Very toxic to aquatic
) Category 1 ]
Environment, Acute life[1][3][4]

The primary hazards include skin, eye, and respiratory irritation, with the potential for an
allergic skin reaction.[1][2] It is also classified as very toxic to aquatic life, necessitating careful
handling to prevent environmental release.[3][4]

Personal Protective Equipment (PPE)

To mitigate exposure risks, the following personal protective equipment is mandatory when
handling 4-Benzoylphenyl methacrylate.

e Eye and Face Protection:

o Wear tightly fitting safety goggles with side-shields that conform to EN 166 (EU) or NIOSH
(US) standards.[5]

o In situations with a high risk of splashing, a face shield should be worn in addition to safety
goggles.[6]

e Skin Protection:

o Gloves: Handle with chemical-resistant gloves.[2][5] Gloves must be inspected for integrity
before use.[2][5] Use proper glove removal technique to avoid skin contact.[2] Dispose of
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contaminated gloves after use in accordance with good laboratory practices and
applicable laws.[2]

o Protective Clothing: Wear impervious, flame-retardant clothing and lab coats to prevent
skin contact.[5] For extensive handling, chemical-resistant coveralls may be necessary.[6]

[7]

o Respiratory Protection:

o Work in a well-ventilated area, preferably under a chemical fume hood, to avoid the
formation and inhalation of dust and aerosols.[2][5]

o If exposure limits are exceeded or if irritation or other symptoms are experienced, use a
full-face, NIOSH-approved air-purifying respirator.[5][7]

o For firefighting, a self-contained breathing apparatus (SCBA) is required.[2][3]
e Footwear:
o Closed-toe shoes or chemical-resistant boots are required to protect feet from spills.[6]

Operational and Disposal Plan

A systematic approach to handling and disposal is crucial for safety and environmental
protection.

Step-by-Step Handling and Storage Protocol

» Preparation: Before handling, ensure all necessary PPE is available and in good condition.
Confirm that safety showers and eyewash stations are accessible and operational.

e Handling:

o Always handle 4-Benzoylphenyl methacrylate in a well-ventilated area or under a
chemical fume hood to minimize inhalation exposure.[5]

o Avoid direct contact with skin and eyes.[2][5]
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o Take measures to prevent the formation of dust.[2][5] If working with the solid form, use
tools and techniques that do not generate dust, such as non-sparking tools.[5]

o Practice good industrial hygiene; wash hands thoroughly before breaks and at the end of
the workday.[2]

o Storage:
o Store in a tightly closed container in a dry, well-ventilated place.[2]
o Keep in a dark place under an inert atmosphere.[2]
o The recommended storage temperature is between 2-8°C.[2]
 In Case of Accidental Release:
o Evacuate personnel to a safe area.[2][3]
o Wear full PPE, including respiratory protection, during cleanup.[2][3]
o Avoid creating dust.[2][3]
o Prevent the substance from entering drains or sewer systems.[2][5]

o Carefully sweep or shovel the spilled material into a suitable, closed container for disposal.

[2](5]

o Collect the spillage and arrange for disposal.[3][5]

Disposal Plan

Proper disposal is critical to prevent environmental contamination and ensure regulatory
compliance.

e Chemical Disposal:

o Dispose of surplus and non-recyclable 4-Benzoylphenyl methacrylate through a
licensed disposal company.[2]
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o Do not dispose of the chemical into sewer systems or the environment.[5]
o Contaminated Packaging:
o Dispose of contaminated packaging in the same manner as the unused product.[2]

o Containers can be triple-rinsed (or an equivalent method) and offered for recycling or
reconditioning where permissible.[5]

Workflow for Safe Handling

The following diagram illustrates the key steps for the safe handling of 4-Benzoylphenyl
methacrylate from receipt to disposal.
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Caption: Workflow for handling 4-Benzoylphenyl methacrylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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